Cas no 110905-37-8 (Phosphonic acid,[(2E)-4-oxo-2-butenyl]-, diethyl ester (9CI))

• Product Name: Phosphonic acid,[(2E)-4-oxo-2-butenyl]-, diethyl ester (9CI)
• CAS No: 110905-37-8
• MF: C₈H₁₅O₄P
• MW: 206.176063776016
• CID: 209755
• PubChem ID: 6450028
• Update Time: 2025-04-19

Phosphonic acid,[(2E)-4-oxo-2-butenyl]-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[(2E)-4-oxo-2-butenyl]-, diethyl ester (9CI)
• (E)-4-diethoxyphosphorylbut-2-enal
• Phosphonic acid, (4-oxo-2-butenyl)-, diethyl ester, (E)-
• (E)-(4-Oxo-2-butenyl)phosphonsaeure-diethylester
• (E)-4-(diethoxyphosphoryl)-2-butenal
• 4-(diethoxyphosphoryl)-2E-butenal
• 4-(Diethylphosphono)-2-butenal
• 4-Depb
• AC1O50YH
• (E)-diethyl 4-oxobut-2-enylphosphonate
• 110905-37-8
• Phosphonic acid,(4-oxo-2-butenyl)-,diethyl ester,(E)-
• diethyl [(2E)-4-oxobut-2-en-1-yl]phosphonate
• SCHEMBL12845865

• Inchi： 1S/C8H15O4P/c1-3-11-13(10,12-4-2)8-6-5-7-9/h5-7H,3-4,8H2,1-2H3/b6-5+
• InChI Key： IIVXNWZBMVVKJU-AATRIKPKSA-N
• SMILES： P(C/C=C/C=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 206.07085
• Monoisotopic Mass: 206.07079595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6